Cas no 61616-97-5 (6,7-Dehydrohyoscyamine)

• Product Name: 6,7-Dehydrohyoscyamine
• CAS No: 61616-97-5
• MF: C₁₇H₂₁NO₃
• MW: 287.353544950485
• CID: 1062249
• PubChem ID: 129646356
• Update Time: 2025-07-21

6,7-Dehydrohyoscyamine Chemical and Physical Properties

Names and Identifiers

• 6,7-Dehydrohyoscyamine
• (S)-(1R,3s,5S)-8-Methyl-8-azabicyclo[3.2.1]oct-6-en-3-yl 3-hydroxy-2-phenylpropanoate
• (8-methyl-8-azabicyclo[3.2.1]oct-6-en-3-yl) (2S)-3-hydroxy-2-phenylpropanoate

• Inchi： 1S/C17H21NO3/c1-18-13-7-8-14(18)10-15(9-13)21-17(20)16(11-19)12-5-3-2-4-6-12/h2-8,13-16,19H,9-11H2,1H3/t13?,14?,15?,16-/m1/s1
• InChI Key： NZJZSPMNEYIORP-LGGPCSOHSA-N
• SMILES： O(C([C@H](CO)C1C=CC=CC=1)=O)C1CC2C=CC(C1)N2C

Computed Properties

• Exact Mass: 287.15214353 g/mol
• Monoisotopic Mass: 287.15214353 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.8
• Molecular Weight: 287.35

6,7-Dehydrohyoscyamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives

Additional information on 6,7-Dehydrohyoscyamine

Exploring 6,7-Dehydrohyoscyamine (CAS No. 61616-97-5): A Comprehensive Guide to Its Properties and Applications

6,7-Dehydrohyoscyamine (CAS No. 61616-97-5) is a naturally occurring tropane alkaloid derived from plants of the Solanaceae family. This compound has garnered significant attention in pharmacological and biochemical research due to its structural similarity to other bioactive alkaloids like hyoscyamine and scopolamine. With the growing interest in plant-derived therapeutics, 6,7-Dehydrohyoscyamine is increasingly studied for its potential applications in modern medicine and biotechnology.

The chemical structure of 6,7-Dehydrohyoscyamine features a unique double bond between the 6th and 7th carbon atoms, distinguishing it from its parent compound, hyoscyamine. This structural modification influences its reactivity, solubility, and biological activity. Researchers are particularly interested in how this alteration affects its interaction with muscarinic acetylcholine receptors, which play a critical role in the nervous system. Recent studies suggest that 6,7-Dehydrohyoscyamine may exhibit distinct binding affinities, making it a promising candidate for targeted therapies.

In the context of current trends, the demand for natural product derivatives and bioactive alkaloids has surged, driven by the rise of personalized medicine and the search for novel drug candidates. 6,7-Dehydrohyoscyamine is often discussed alongside keywords like "tropane alkaloids in medicine", "plant-based pharmacology", and "neurological drug discovery". These topics reflect the compound's relevance in addressing contemporary health challenges, such as neurodegenerative diseases and autonomic nervous system disorders.

From a technical perspective, the synthesis and extraction of 6,7-Dehydrohyoscyamine require specialized methodologies. Advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to isolate and characterize this compound. Its stability under varying pH and temperature conditions is also a key area of investigation, particularly for pharmaceutical formulation development.

Beyond its pharmacological potential, 6,7-Dehydrohyoscyamine is a subject of interest in botanical research and herbal medicine. Enthusiasts of traditional healing practices often inquire about its historical use and safety profile. While the compound is not as widely recognized as other tropane alkaloids, its study contributes to a deeper understanding of plant biochemistry and the evolution of secondary metabolites.

In summary, 6,7-Dehydrohyoscyamine (CAS No. 61616-97-5) represents a fascinating intersection of chemistry, biology, and medicine. Its unique properties and potential applications align with today's focus on sustainable and innovative therapeutic solutions. As research progresses, this compound may unlock new possibilities for treating complex health conditions, reinforcing the importance of natural compounds in modern science.